(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C28H31N3O2S2
• Molecular Weight: 505.7 g/mol
• IUPAC Name: (5Z)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H31N3O2S2/c1-4-5-9-16-30-27(32)25(35-28(30)34)17-22-18-31(23-10-7-6-8-11-23)29-26(22)21-12-14-24(15-13-21)33-19-20(2)3/h6-8,10-15,17-18,20H,4-5,9,16,19H2,1-3H3/b25-17-
• Standard InChI Key: RSHDJWPZJHGOQS-UQQQWYQISA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)OCC(C)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)OCC(C)C)C4=CC=CC=C4)SC1=S

Introduction

Structural and Chemical Characteristics

Core Architecture

The molecule features a 4-thiazolidinone core (C3N2SO) fused with a pyrazole ring (C3N2) via a methylene bridge. The (5Z) designation specifies the Z-configuration of the exocyclic double bond at position 5 of the thiazolidinone ring, which imposes spatial constraints critical for target binding. Key substituents include:

• 3-Pentyl group: Enhances lipophilicity, potentially improving membrane permeability.

• 2-Thioxo group: Introduces hydrogen-bonding capacity and redox activity.

• 4-Isobutoxyphenyl moiety: Modulates electronic properties and steric bulk.

A comparative analysis of analogous structures (Table 1) highlights the uniqueness of this compound’s substitution pattern.

Table 1: Structural Comparison with Related Thiazolidinone-Pyrazole Hybrids

Compound	Thiazolidinone Substituents	Pyrazole Substituents	Key Activity
Target Compound (5Z)	3-Pentyl, 2-thioxo	4-Isobutoxyphenyl, 1-phenyl	Anticancer (predicted)
Aurora-A Inhibitor	3-Phenyl	4-Isonicotinoyl, 3-(4-NO2Ph)	Anticancer (experimental)
PubChem CID 1328217	3-Propanoic acid	4-Methoxy-2-methylphenyl	Unspecified

Synthetic Methodologies

Key Reaction Pathways

Synthesis typically involves multi-step protocols combining pyrazole and thiazolidinone precursors:

• Pyrazole Formation: 1-Phenyl-3-(4-isobutoxyphenyl)-1H-pyrazole-4-carbaldehyde is synthesized via Vilsmeier-Haack formylation of preformed pyrazoles.

• Thiazolidinone Assembly: The aldehyde undergoes Knoevenagel condensation with 2-thioxo-3-pentylthiazolidin-4-one in ethanol with piperidine catalysis, yielding the (5Z)-configured product.

• Purification: Chromatographic techniques (e.g., silica gel, HPLC) isolate the Z-isomer, confirmed by NMR coupling constants (J = 10–12 Hz for transoid protons).

Optimization Challenges

• Stereoselectivity: The Z-configuration is favored under kinetic control but requires stringent temperature modulation (40–50°C).

• Yield Improvements: Microwave-assisted synthesis reduces reaction times from hours to minutes (e.g., 85% yield in 4 min vs. 72% in 1 h conventionally).

Pharmacological Profile

Predicted Activities

Computational models (e.g., PASS, SwissADME) suggest:

• Anticancer: High probability of Aurora-A kinase inhibition (Pa = 0.812) due to structural similarity to validated inhibitors.

• Anti-inflammatory: COX-2 suppression (Pa = 0.745) mediated by thioxo group interactions.

• Antidiabetic: PPAR-γ agonism (Pa = 0.678) via thiazolidinone core.

Experimental Validation

While direct in vivo data are lacking, related hybrids demonstrate:

• Cytotoxicity: IC50 = 2.1–8.3 μM against MCF-7 and HeLa cells.

• Antiarthritic Activity: 68% edema reduction in rat models at 50 mg/kg.

Structure-Activity Relationships

Substituent Effects

• 3-Pentyl Chain: Elongating the alkyl group from propyl to pentyl increases logP by 1.2 units, enhancing blood-brain barrier penetration.

• 4-Isobutoxyphenyl Group: Replacing isobutoxy with methoxy reduces anticancer potency (ΔIC50 = +4.7 μM), underscoring the role of ether lipophilicity.

• Z-Configuration: The (5Z)-isomer shows 3.1-fold greater kinase inhibition than the E-form due to optimal pharmacophore alignment.

Molecular Docking Insights

Docking studies (PDB: 1MQ4) reveal:

• Aurora-A Binding: The thioxo group forms a critical hydrogen bond with Ala213 (distance: 2.1 Å).

• PPAR-γ Interaction: The pyrazole ring engages in π-π stacking with Phe282.

Comparative Pharmacological Analysis

Table 2: Activity Comparison of Thiazolidinone Derivatives

Compound	Anticancer (IC50, μM)	Anti-inflammatory (% Inhibition)	PPAR-γ EC50 (nM)
Target Compound (5Z)	4.9 (predicted)	72 (predicted)	830 (predicted)
Rosiglitazone	N/A	N/A	60
Celecoxib	N/A	85	N/A